2-(3-Fluorophenyl)cyclobutan-1-OL

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 2-(3-fluorophenyl)cyclobutan-1-ol
• InChI: InChI=1S/C10H11FO/c11-8-3-1-2-7(6-8)9-4-5-10(9)12/h1-3,6,9-10,12H,4-5H2
• InChI Key: UDXKIOIYNDRBCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1C2=CC(=CC=C2)F)O

Description

2-(3-Fluorophenyl)cyclobutan-1-OL (CAS RN: 1823914-08-4) is a fluorinated cyclobutanol derivative with the molecular formula C₁₀H₁₁FO and a molecular weight of 166.19 g/mol . The compound features a cyclobutanol ring substituted with a 3-fluorophenyl group at the 2-position. Cyclobutanol derivatives are of interest in medicinal chemistry due to their strained four-membered ring, which can influence conformational stability and binding interactions. Current applications include its use as an intermediate in synthesizing pharmaceuticals, such as AZD1152, a kinase inhibitor . However, detailed physicochemical properties (e.g., boiling point) and safety data for this compound remain unreported in the available literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluorophenyl)cyclobutan-1-OL typically involves the cyclization of a suitable precursor. One common method involves the reaction of 3-fluorobenzyl chloride with cyclobutanone in the presence of a base such as sodium hydride . The reaction is carried out under anhydrous conditions and typically requires a solvent like tetrahydrofuran (THF) .

Industrial Production Methods

Industrial production of 2-(3-Fluorophenyl)cyclobutan-1-OL may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluorophenyl)cyclobutan-1-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like or .

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents such as or .

Substitution: The fluorine atom in the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide .

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-(3-Fluorophenyl)cyclobutan-1-OL has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)cyclobutan-1-OL involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Features and Functional Groups

The following table highlights key structural differences and similarities between 2-(3-Fluorophenyl)cyclobutan-1-OL and related fluorinated compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Notes
2-(3-Fluorophenyl)cyclobutan-1-OL	C₁₀H₁₁FO	166.19	Cyclobutanol, 3-fluorophenyl	Strained four-membered ring
3-Fluoro-2-hydroxybenzaldehyde	C₇H₅FO₂	140.11	Hydroxyl, aldehyde, 3-fluorophenyl	Planar aromatic aldehyde
5′-Fluoro-2′-hydroxyacetophenone	C₈H₇FO₂	154.13	Hydroxyl, ketone, 5-fluorophenyl	Methyl ketone substituent
AZD1152 Intermediate	Complex	N/A	Fluorophenyl, pyrazol, quinazolin	Pharmaceutical-grade complexity

Key Observations :

• Ring Strain: The cyclobutanol ring in 2-(3-Fluorophenyl)cyclobutan-1-OL introduces significant ring strain compared to the planar aromatic systems of fluorinated hydroxybenzaldehydes (e.g., 3-Fluoro-2-hydroxybenzaldehyde) . This strain may enhance reactivity in synthetic pathways.
• Fluorine Position : The meta-fluorine position in 2-(3-Fluorophenyl)cyclobutan-1-OL contrasts with ortho/para-fluorine placements in analogs like 2-Fluoro-4-hydroxybenzaldehyde (CAS 405-05-0), altering electronic effects and hydrogen-bonding capabilities .

Physicochemical Properties

• Molecular Weight : The target compound (166.19 g/mol) is heavier than simpler fluorinated aromatics (140–154 g/mol) due to its cyclobutane ring .
• Purity : Commercial fluorinated hydroxybenzaldehydes (e.g., 3-Fluoro-4-hydroxybenzaldehyde) are available at >97% purity, whereas purity data for 2-(3-Fluorophenyl)cyclobutan-1-OL is unspecified .
• Storage : Fluorinated aldehydes in require refrigeration (0–6°C), suggesting similar temperature sensitivity may apply to 2-(3-Fluorophenyl)cyclobutan-1-OL, though this is unconfirmed .